Cas no 2172601-96-4 (3-butyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-butyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172601-96-4
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 6344314
• PubChem ID: 165721128
• Update Time: 2025-06-07

3-butyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-butyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 3-butyl-N-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1591997
• 2172601-96-4

• Inchi： 1S/C9H14N6/c1-3-4-5-15-9-7(13-14-15)8(10-2)11-6-12-9/h6H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： ARMIPGNBKRTOOW-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC)N=N1)CCCC

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-butyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to 3-Butyl-N-Methyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Amine (CAS No. 2172601-96-4)

3-Butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172601-96-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine make it a promising candidate for further development in drug discovery and therapeutic applications.

The chemical structure of 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine is characterized by a triazolopyrimidine core with a butyl and methyl substituent. The triazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The butyl and methyl groups enhance the lipophilicity and solubility of the molecule, which are crucial factors for its pharmacokinetic properties.

Recent studies have shown that 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes or pathways. This makes it a potential candidate for the development of new antiviral drugs to combat emerging viral threats.

In addition to its antiviral properties, 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The selective cytotoxicity observed in cancer cells suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic profile of 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has been extensively studied to optimize its therapeutic efficacy. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

To further understand the biological activities of 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine, researchers have employed various techniques such as molecular docking studies and enzyme inhibition assays. These studies have provided valuable insights into the molecular mechanisms underlying its therapeutic effects. For instance, molecular docking simulations have revealed that the compound binds to specific pockets on target proteins with high affinity and specificity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported. These findings suggest that the compound is well-tolerated and has the potential to be developed into a new therapeutic agent.

In conclusion, 3-butyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amnine (CAS No. 2172601-96-4) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is anticipated that this compound will play a significant role in advancing drug discovery efforts in the coming years.